Cas no 1994013-14-7 (3-((3,3-Difluorocyclobutyl)methoxy)benzoic acid)

• Product Name: 3-((3,3-Difluorocyclobutyl)methoxy)benzoic acid
• CAS No: 1994013-14-7
• MF: C₁₂H₁₂F₂O₃
• MW: 242.218690872192
• CID: 5720538
• PubChem ID: 121208158
• Update Time: 2023-10-25

3-((3,3-Difluorocyclobutyl)methoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• starbld0022053
• 3-[(3,3-difluorocyclobutyl)methoxy]benzoic acid
• F2147-4896
• 3-((3,3-difluorocyclobutyl)methoxy)benzoic acid
• 1994013-14-7
• AKOS026717448
• Benzoic acid, 3-[(3,3-difluorocyclobutyl)methoxy]-
• 3-((3,3-Difluorocyclobutyl)methoxy)benzoic acid

• Inchi： 1S/C12H12F2O3/c13-12(14)5-8(6-12)7-17-10-3-1-2-9(4-10)11(15)16/h1-4,8H,5-7H2,(H,15,16)
• InChI Key： FUWJCIGUXMFXCL-UHFFFAOYSA-N
• SMILES： FC1(CC(COC2C=CC=C(C(=O)O)C=2)C1)F

Computed Properties

• Exact Mass: 242.07545056g/mol
• Monoisotopic Mass: 242.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 368.3±17.0 °C(Predicted)
• pka: 4.05±0.10(Predicted)